2-Amino-5-chloro-3-fluoro-N-methoxy-N-methyl-benzamide

• Molecular Formula: C9H10ClFN2O2
• Molecular Weight: 232.64 g/mol
• IUPAC Name: 2-amino-5-chloro-3-fluoro-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H10ClFN2O2/c1-13(15-2)9(14)6-3-5(10)4-7(11)8(6)12/h3-4H,12H2,1-2H3
• InChI Key: QOCSYIYZTHJUPD-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=C(C(=CC(=C1)Cl)F)N)OC

Description

2-Amino-5-chloro-3-fluoro-N-methoxy-N-methyl-benzamide is a useful research compound. Its molecular formula is C9H10ClFN2O2 and its molecular weight is 232.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-3-fluoro-N-methoxy-N-methyl-benzamide (765 mg, 3.86 mmol) in acetic acid (18 ml) was added 1,3-dichloro-5,5-dimethylimidazolidine-2,4-dione (783 mg, 2.7 mmol) at room temperature. The orange solution was stirred over night and was then poured carefully onto ice/saturated NaHCO3-solution. The mixture was extracted with EtOAc and the combined extracts were washed with brine, dried with Na2SO4 and evaporated. The remaining residue was purified by column chromatography (silica gel, heptane/EtOAc 90:10-80:20) to afford the title compound (544 mg, 61%) as light brown solid. MS (ESI): 233.0 (M+H)+.